CIS-13-EICOSENOIC ACID

• CAS No.: 17735-94-3
• Product Name: CIS-13-EICOSENOIC ACID
• Molecular Formula: C20H38O2
• Molecular Weight: 310.5 g/mol
• IUPAC Name: icos-13-enoic acid
• Standard InChI: InChI=1S/C20H38O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h7-8H,2-6,9-19H2,1H3,(H,21,22)
• Standard InChIKey: URXZXNYJPAJJOQ-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCC/C=C\CCCCCCCCCCCC(=O)O
• SMILES: CCCCCCC=CCCCCCCCCCCCC(=O)O
• Canonical SMILES: CCCCCCC=CCCCCCCCCCCCC(=O)O
• Melting Point: 13.4°C
• Physical Description: Liquid
• Description: Paullinic acid, also known as C20:1N-7 or (Z)-13-icosenoate, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Paullinic acid exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Paullinic acid has been detected in multiple biofluids, such as blood and urine. Within the cell, paullinic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Outside of the human body, paullinic acid can be found in fats and oils and fishes. This makes paullinic acid a potential biomarker for the consumption of these food products.; (Z)-icos-13-enoic acid is an icosenoic acid having a cis- double bond at position 13. It has a role as a mouse metabolite, a rat metabolite and a plant metabolite.
• PubChem Compound: 4379731
• Last Modified: Nov 11 2021